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Introduction: Nicotinamide Riboside (NR) is a pyridine-nucleoside form of vitamin B3 that acts
as a precursor to nicotinamide adenine dinucleotide (NAD+).[1] NAD+ is an essential
coenzyme in cellular metabolism, playing critical roles in redox reactions and as a substrate for
various enzymes, including sirtuins and poly(ADP-ribose) polymerases (PARPS).[2] These
enzymes are vital for processes such as DNA repair, gene expression, and cellular stress
responses.[2] Supplementing cells with NR has been shown to increase intracellular NAD+
levels, thereby enhancing the activity of NAD+-dependent enzymes.[3][4]

Nicotinamide Riboside Malate (NRM) is a salt of NR that is reported to offer greater stability
and bioavailability.[5] In an aqueous solution for cell culture, it dissociates, delivering NR to the
cells. These protocols focus on the application of NRM for in vitro studies to investigate its
effects on cellular NAD+ metabolism and related signaling pathways.

Data Presentation

The following tables summarize quantitative data from in vitro studies using Nicotinamide
Riboside.
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Table 1: Effective Concentrations of Nicotinamide Riboside (NR) and Impact on Cellular NAD+

Levels
. Resulting
. Concentration Treatment )
Cell Line . Change in Reference
Range (pM) Duration
NAD+ Levels
C2C12 Dose-dependent
1-1000 24 hours ) [3][6]
(myotubes) increase
Hepal.6 Dose-dependent
1-1000 24 hours ) [3][6]
(hepatoma) increase
HEK293/T
] Dose-dependent
(embryonic 1-1000 24 hours ] [3][6]
. increase
kidney)
BEAS-2B
(bronchial 1 192 hours Evident increase  [7]
epithelial)

Note: Maximal effects on NAD+ levels were observed at concentrations between 500 and 1000
MM.[3]

Table 2: Effect of Nicotinamide Riboside (NR) on Sirtuin Activity Markers
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Concentrati

Cell Line

on

Treatment
Duration

Assay

Key Finding

Reference

HEK293T

0.5 nM

24 hours

Western Blot

Decreased
acetylation of
Ndufa9
(SIRT3
target)

[6]i8]

HEK293T

0.5 nM

24 hours

Western Blot

Decreased
acetylation of
SOD2 (SIRT3
target)

[6]i8]

Not Specified

500 pM

24 hours

SOD?2 Activity
Assay

Enhanced
SOD2 activity

[3]

*Note: The concentration of 0.5 nM is reported in the source material, though it is significantly

lower than concentrations used in other cited studies, which are typically in the micromolar

range.

Signaling and Biosynthetic Pathways

The following diagrams illustrate the key metabolic and signaling pathways affected by

Nicotinamide Riboside Malate supplementation.
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Caption: NAD+ Biosynthesis from Nicotinamide Riboside Malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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